Cas no 2229428-76-4 (methyl 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-2-hydroxyacetate)

• Product Name: methyl 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-2-hydroxyacetate
• CAS No: 2229428-76-4
• MF: C₉H₈ClN₃O₃
• MW: 241.631120681763
• CID: 6274411
• PubChem ID: 165722621
• Update Time: 2025-05-25

methyl 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-2-hydroxyacetate
• 2229428-76-4
• EN300-1993230
• methyl 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-2-hydroxyacetate

• Inchi： 1S/C9H8ClN3O3/c1-16-9(15)6(14)4-2-11-8-5(4)7(10)12-3-13-8/h2-3,6,14H,1H3,(H,11,12,13)
• InChI Key： JVHHOVBCOYFEQB-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2C(C(=O)OC)O

Computed Properties

• Exact Mass: 241.0254188g/mol
• Monoisotopic Mass: 241.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88.1Ų

Additional information on methyl 2-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}-2-hydroxyacetate

Introduction to Methyl 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-2-hydroxyacetate (CAS No. 2229428-76-4)

Methyl 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-2-hydroxyacetate, with the CAS number 2229428-76-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrrolopyrimidine class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The molecular structure of this compound features a pyrrolopyrimidine core substituted with a 4-chloro group and a 5-yl moiety, making it a versatile scaffold for further chemical modifications and biological evaluations.

The importance of this compound lies in its structural features that make it a promising candidate for various therapeutic applications. Pyrrolopyrimidines are known for their role in inhibiting key enzymes and pathways involved in cancer, inflammation, and other diseases. The presence of the 4-chloro group enhances the electrophilicity of the molecule, allowing for further functionalization and improving its binding affinity to biological targets. Additionally, the 5-yl substituent contributes to the stability and solubility of the compound, making it more suitable for pharmacokinetic studies.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on pyrrolopyrimidine derivatives. These compounds have shown promise in preclinical studies as inhibitors of kinases, proteases, and other enzymes that play crucial roles in disease pathogenesis. For instance, derivatives of pyrrolopyrimidines have been investigated for their potential in treating solid tumors by targeting specific signaling pathways that drive tumor growth and metastasis.

The synthesis of Methyl 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-2-hydroxyacetate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the pyrrolopyrimidine core through condensation reactions between appropriate precursors. Subsequent chlorination and esterification steps introduce the 4-chloro and hydroxyacetic acid moieties, respectively. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm the structural integrity of the final product.

The biological activity of Methyl 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-2-hydroxyacetate has been extensively studied in vitro and in vivo. Preliminary studies have demonstrated its ability to inhibit the growth of various cancer cell lines by interfering with critical cellular processes such as DNA replication and cell cycle progression. The compound's mechanism of action appears to involve binding to specific enzymes that regulate these processes, thereby inducing apoptosis or inhibiting proliferation.

One of the most exciting aspects of this compound is its potential for further optimization through structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can fine-tune its biological activity and pharmacokinetic properties. For example, replacing the 4-chloro group with other electron-withdrawing or electron-donating substituents could alter the compound's binding affinity to target enzymes. Similarly, modifications to the hydroxyacetic acid moiety could improve solubility and metabolic stability.

The development of Methyl 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-2-hydroxyacetate also aligns with current trends in drug discovery towards personalized medicine. By understanding how individual genetic variations affect drug metabolism and response, researchers can design more effective therapies tailored to specific patient populations. This approach holds particular promise for cancer treatment, where genetic profiling can help identify patients who are most likely to benefit from compounds like Methyl 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-2-hydroxyacetate.

In conclusion, Methyl 2-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-2-hydroxyacetate (CAS No. 2229428-76-4) is a compelling compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its biological activity and optimize its pharmacokinetic properties, paving the way for new treatments that could improve patient outcomes.